Cas no 477584-15-9 (tert-butyl N-[(2-oxocyclohexyl)methyl]carbamate)

Tert-butyl N-[(2-oxocyclohexyl)methyl]carbamate is a protected amine derivative featuring a cyclohexanone scaffold and a tert-butoxycarbonyl (Boc) group. This compound is valuable in organic synthesis, particularly in peptide and medicinal chemistry, where the Boc group serves as a temporary protecting group for amines, enabling selective reactions under mild conditions. The cyclohexanone moiety offers versatility for further functionalization, making it useful in the construction of complex molecular architectures. Its stability under basic conditions and ease of deprotection with acids enhance its utility in multi-step syntheses. The product is typically employed as an intermediate in pharmaceuticals, agrochemicals, and materials science applications.

tert-butyl N-[(2-oxocyclohexyl)methyl]carbamate structure

477584-15-9 structure

Product Name:tert-butyl N-[(2-oxocyclohexyl)methyl]carbamate

CAS No:477584-15-9

MF:C₁₂H₂₁NO₃

MW:227.300043821335

MDL:MFCD20233568

CID:2645982

PubChem ID:54595077

Update Time:2025-09-19

tert-butyl N-[(2-oxocyclohexyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

- tert-butyl N-[(2-oxocyclohexyl)methyl]carbamate
- CUA58415
- 477584-15-9
- tert-Butyl ((2-oxocyclohexyl)methyl)carbamate
- AKOS026727284
- DB-144495
- EN300-85088
- tert-Butyl((2-oxocyclohexyl)methyl)carbamate
- Z1255581843
- CS-0263076
- MDL： MFCD20233568
- Inchi： 1S/C12H21NO3/c1-12(2,3)16-11(15)13-8-9-6-4-5-7-10(9)14/h9H,4-8H2,1-3H3,(H,13,15)
- InChI Key： URNWDOSTYDPAKR-UHFFFAOYSA-N
- SMILES： O=C1CCCCC1CNC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 227.15214353Da
Monoisotopic Mass: 227.15214353Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 268
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 55.4Å²

Experimental Properties

Density: 1.0±0.1 g/cm3
Boiling Point: 351.5±15.0 °C at 760 mmHg
Flash Point: 166.4±20.4 °C
Vapor Pressure: 0.0±0.8 mmHg at 25°C

tert-butyl N-[(2-oxocyclohexyl)methyl]carbamate Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

tert-butyl N-[(2-oxocyclohexyl)methyl]carbamate Pricemore >>

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